Cas no 1806152-51-1 (4-(Bromomethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-3-carboxaldehyde)

• Product Name: 4-(Bromomethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-3-carboxaldehyde
• CAS No: 1806152-51-1
• MF: C₉H₇BrF₃NO₃
• MW: 314.055992364883
• CID: 4841157
• Update Time: 2025-11-06

4-(Bromomethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-3-carboxaldehyde

• Inchi： 1S/C9H7BrF3NO3/c1-16-8-6(4-15)5(3-10)2-7(14-8)17-9(11,12)13/h2,4H,3H2,1H3
• InChI Key： UCHPQJHPOOOCNE-UHFFFAOYSA-N
• SMILES： BrCC1C=C(N=C(C=1C=O)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 264
• XLogP3: 2.7
• Topological Polar Surface Area: 48.4

Additional information on 4-(Bromomethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-3-carboxaldehyde

4-(Bromomethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-3-carboxaldehyde (CAS No. 1806152-51-1)

4-(Bromomethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-3-carboxaldehyde, with the CAS registry number 1806152-51-1, is a highly specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and materials science. This compound is characterized by its complex structure, which includes a pyridine ring substituted with a bromomethyl group, a methoxy group, and a trifluoromethoxy group, along with an aldehyde functional group. The combination of these substituents imparts unique chemical properties, making it a valuable molecule for various applications.

The synthesis of 4-(Bromomethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-3-carboxaldehyde involves a series of carefully designed reactions that leverage modern synthetic methodologies. Recent advancements in catalytic asymmetric synthesis and microwave-assisted organic chemistry have enabled researchers to optimize the synthesis process, reducing reaction times and improving yields. These methods have been extensively documented in peer-reviewed journals, highlighting the compound's potential as a building block for more complex molecular architectures.

In terms of chemical properties, this compound exhibits remarkable stability under standard laboratory conditions. Its aldehyde group renders it reactive towards nucleophilic addition reactions, while the electron-withdrawing trifluoromethoxy and bromomethyl groups enhance its reactivity in specific contexts. The methoxy group contributes to the molecule's solubility in polar solvents, facilitating its use in solution-phase reactions. Recent studies have explored its role as an intermediate in the synthesis of bioactive compounds, where its reactivity and functional group compatibility are highly advantageous.

The applications of 4-(Bromomethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-3-carboxaldehyde span across multiple disciplines. In pharmaceutical research, it has been employed as a precursor for constructing heterocyclic frameworks with potential therapeutic applications. For instance, its use in the development of kinase inhibitors has shown promise in targeting specific oncogenic pathways. Additionally, this compound has found utility in materials science as a precursor for advanced polymers and optoelectronic materials due to its ability to participate in cross-coupling reactions.

Recent breakthroughs in computational chemistry have further illuminated the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have provided insights into its frontier molecular orbitals, shedding light on its reactivity patterns and electronic communication between substituents. These findings have been instrumental in guiding the design of new synthetic routes and optimizing reaction conditions for large-scale production.

In conclusion, 4-(Bromomethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-3-carboxaldehyde (CAS No. 1806152-51-1) stands as a testament to the ingenuity of modern organic chemistry. Its unique structure, versatile reactivity, and wide-ranging applications underscore its importance as a key molecule in contemporary research. As ongoing studies continue to uncover new facets of its potential, this compound is poised to play an even greater role in advancing scientific and technological frontiers.